Cas no 3612-78-0 (3-Pyridinecarboxylicacid, dodecyl ester)

• Product Name: 3-Pyridinecarboxylicacid, dodecyl ester
• CAS No: 3612-78-0
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 323827
• PubChem ID: 251842
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, dodecyl ester
• dodecyl pyridine-3-carboxylate
• AC1L5KQH
• AC1Q67C7
• AR-1K7328
• CTK4H5930
• Dodecylnicotinat
• lauryl nicotinate
• NCIOpen2_003826
• n-dodecyl nicotinate
• Nicotinic acid, dodecyl ester
• Nicotinsaeure-dodecylester
• NSC72785
• SureCN977087
• NSC-72785
• Nicotinic acid dodecyl ester
• 3612-78-0
• 3-Pyridinecarboxylic acid, dodecyl ester
• Nicotinic acid,dodecyl ester
• DTXSID00291052
• pyridine-3-carboxylic acid dodecyl ester
• SCHEMBL977087

• Inchi： 1S/C18H29NO2/c1-2-3-4-5-6-7-8-9-10-11-15-21-18(20)17-13-12-14-19-16-17/h12-14,16H,2-11,15H2,1H3
• InChI Key： OOBIYKZOAIQDEC-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 291.21997
• Monoisotopic Mass: 291.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.964
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.488
• PSA: 39.19
• LogP: 5.15930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids